2-cyclopentyl-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)acetamide
Description
2-cyclopentyl-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)acetamide is a compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. Also known as CPP-115, this compound is a potent inhibitor of an enzyme called gamma-aminobutyric acid (GABA) aminotransferase.
Scientific Research Applications
Drug Development
This compound, due to its structural complexity and the presence of multiple functional groups, could be a candidate for drug development. Its pyrrolidinone moiety is a common feature in many pharmacologically active compounds, which suggests potential activity in central nervous system (CNS) disorders . Additionally, the methoxyphenyl group could be involved in receptor binding, indicating possible uses in targeting specific pathways within the body.
Biological Studies
The cyclopentyl group attached to the nitrogen may offer unique interactions with biological molecules. This structure could be used in studying protein-ligand interactions, especially in understanding the conformational changes that proteins undergo upon ligand binding. It could also serve as a molecular probe in fluorescence microscopy to visualize cellular components .
Material Science
In material science, this compound could be utilized in the synthesis of novel polymers. The acetamide group can participate in polymerization reactions, potentially leading to new materials with unique properties such as enhanced durability or biodegradability. These materials could find applications in medical devices or environmentally friendly packaging solutions .
Analytical Chemistry
As an analytical standard, this compound could help in the calibration of instruments used in mass spectrometry or high-performance liquid chromatography (HPLC). Its unique mass and retention time would allow for precise measurements and quality control in pharmaceutical analysis .
Nanotechnology
The compound’s structure is suitable for modification and attachment to nanoparticles. This could be particularly useful in the field of drug delivery, where the compound could be used to target specific cells or tissues, thereby increasing the efficacy and reducing the side effects of therapeutic agents .
Chemical Synthesis
This compound could serve as a building block in organic synthesis. The presence of multiple reactive sites allows for a variety of chemical transformations, making it a valuable tool for synthesizing complex molecules. It could be used in the creation of new ligands for catalysis or as an intermediate in the synthesis of natural products .
properties
IUPAC Name |
2-cyclopentyl-N-[[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O3/c1-24-17-8-6-16(7-9-17)21-13-15(11-19(21)23)12-20-18(22)10-14-4-2-3-5-14/h6-9,14-15H,2-5,10-13H2,1H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JESZORZQCSQUCU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CC(CC2=O)CNC(=O)CC3CCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-cyclopentyl-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-((2-(2-chlorophenyl)-2-oxoethyl)thio)-7-(3,4-difluorophenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one](/img/structure/B2876679.png)
![1-{[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-sec-butylquinazoline-2,4(1H,3H)-dione](/img/structure/B2876688.png)
![3-Methyl-5-[(6-phenyl-2-azaspiro[3.3]heptan-2-yl)sulfonyl]-1,3-benzoxazol-2-one](/img/structure/B2876692.png)
![Ethyl 2-[8-(2,4-dimethylphenyl)-1-methyl-2,4-dioxo-1,3,5-trihydroimidazolidino [1,2-h]purin-3-yl]acetate](/img/structure/B2876697.png)
![3,6-dichloro-N-[3-[(3,6-dichloropyridine-2-carbonyl)-propylamino]phenyl]pyridine-2-carboxamide](/img/structure/B2876701.png)